Cas no 1021252-14-1 (N-(3-fluoro-4-methylphenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide)

• Product Name: N-(3-fluoro-4-methylphenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide
• CAS No: 1021252-14-1
• MF: C₂₁H₁₇FN₄OS
• MW: 392.449286222458
• CID: 5381753
• Update Time: 2025-10-24

N-(3-fluoro-4-methylphenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluoro-4-methylphenyl)-2-[(2-phenylpyrazolo[1,5-a]pyrazin-4-yl)thio]acetamide
• N-(3-fluoro-4-methylphenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide

• Inchi： 1S/C21H17FN4OS/c1-14-7-8-16(11-17(14)22)24-20(27)13-28-21-19-12-18(15-5-3-2-4-6-15)25-26(19)10-9-23-21/h2-12H,13H2,1H3,(H,24,27)
• InChI Key： WLUVSUXQMZOFEY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(F)=C1)(=O)CSC1=NC=CN2N=C(C3=CC=CC=C3)C=C12

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.31±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(3-fluoro-4-methylphenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide

Comprehensive Overview of N-(3-fluoro-4-methylphenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide (CAS No. 1021252-14-1)

N-(3-fluoro-4-methylphenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide, with the CAS number 1021252-14-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pyrazolo[1,5-a]pyrazine derivatives, which are known for their diverse biological activities. The presence of a fluoro and methyl group on the phenyl ring, along with a sulfanyl acetamide moiety, contributes to its unique chemical properties and potential applications.

In recent years, the demand for heterocyclic compounds like N-(3-fluoro-4-methylphenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide has surged due to their relevance in drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor, a hot topic in oncology and autoimmune disease research. The compound's structure suggests it could interact with specific protein targets, making it a candidate for further structure-activity relationship (SAR) studies.

The synthesis of CAS 1021252-14-1 involves multi-step organic reactions, including Suzuki coupling and nucleophilic substitution, which are widely discussed in modern synthetic chemistry. Its molecular weight and logP value indicate moderate solubility, a critical factor for bioavailability in drug development. These properties align with current trends in fragment-based drug design (FBDD), where researchers prioritize small, soluble molecules for lead optimization.

From an industrial perspective, N-(3-fluoro-4-methylphenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide is often referenced in patents related to inflammatory diseases and cancer therapeutics. Its mechanism of action, though not fully elucidated, is hypothesized to involve modulation of cell signaling pathways, a subject of intense study in precision medicine. This aligns with the growing focus on personalized treatment strategies, a frequently searched topic in medical and pharmaceutical forums.

Analytical characterization of CAS 1021252-14-1 typically employs techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure purity and confirm structural integrity, which are essential for reproducibility in research. The compound's spectral data and crystallographic properties are often shared in open-access databases, supporting collaborative efforts in cheminformatics and computational chemistry.

Environmental and safety profiles of N-(3-fluoro-4-methylphenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide are also of interest. While not classified as hazardous, its biodegradability and ecotoxicity are evaluated under green chemistry principles. This reflects the broader shift toward sustainable synthesis practices, a trending topic in both academic and industrial chemistry circles.

In summary, N-(3-fluoro-4-methylphenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide (CAS 1021252-14-1) represents a promising scaffold for medicinal chemistry. Its structural features and potential biological activities make it a valuable subject for ongoing research, particularly in the context of targeted therapy and drug repurposing. As the scientific community continues to explore its applications, this compound may play a pivotal role in addressing unmet medical needs.